Tiglylcarnitine-d3

• Molecular Formula: C12H21NO4
• Molecular Weight: 246.32 g/mol
• InChI: InChI=1S/C12H21NO4/c1-6-9(2)12(16)17-10(7-11(14)15)8-13(3,4)5/h6,10H,7-8H2,1-5H3/b9-6+/t10-/m1/s1/i3D3
• InChIKey: WURBQCVBQNMUQT-QOHDDEINSA-N

Tiglylcarnitine-d3: LC-MS/MS Internal Standard

Tiglylcarnitine-d3 is a deuterated (d3) stable isotope-labeled analog of tiglylcarnitine (C5:1), a short-chain acylcarnitine esterified with tiglic acid [1]. It is classified as a stable isotope-labeled internal standard (SIL-IS) specifically for liquid chromatography-tandem mass spectrometry (LC-MS/MS) [2]. The compound incorporates three deuterium atoms on the N-methyl groups of the carnitine backbone, resulting in a molecular mass shift of +3 Da relative to the unlabeled analyte . This mass differential allows for co-elution and near-identical ionization efficiency with the endogenous target, enabling accurate correction for matrix effects, ion suppression, and extraction recovery variability inherent to complex biological samples [3].

Workflow

Targeted LC-MS/MS quantification of endogenous tiglylcarnitine

Selection context

Stable isotope-labeled internal standard (SIL-IS) with co-elution fit

Correction focus

Matrix-effect control and ion suppression correction in complex research matrices

• [1] Santa Cruz Biotechnology. Tiglylcarnitine-d3 product page. CAS 64681-36-3 (unlabeled). View Source
• [2] Wuxi AppTec. LC−MS生物分析中内标的使用考量. 2025. View Source
• [3] Mallikarjun Reddy. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source

Why Tiglylcarnitine-d3 Is Irreplaceable

Substituting Tiglylcarnitine-d3 with a non-deuterated, structurally similar acylcarnitine (e.g., acetylcarnitine-d3 or butyrylcarnitine-d3) or a generic internal standard is not analytically valid for precise quantitation. The primary reason is the compound-specific behavior in mass spectrometry: differences in chromatographic retention time and ionization efficiency between a non-identical analog and the target analyte (tiglylcarnitine) prevent accurate correction for matrix effects and ion suppression [1]. Additionally, deuterated internal standards can exhibit altered chromatographic and extraction behavior compared to their unlabeled counterparts if the label is placed on exchangeable sites, a risk mitigated by the N-methyl-d3 labeling of Tiglylcarnitine-d3 . Therefore, using an isotopologue with an identical molecular structure and a stable, non-exchangeable mass tag is mandatory to ensure co-elution and reliable quantitative recovery [2].

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Non-identical acylcarnitine analogs may shift retention time and ionization efficiency, limiting matrix-effect correction

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Unlabeled tiglylcarnitine cannot be distinguished from endogenous analyte, preventing reliable quantitation

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Deuterated standards with exchangeable labels may exhibit altered chromatographic or extraction behavior

• [1] J. Wieling. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. View Source
• [2] Mallikarjun Reddy. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source

Tiglylcarnitine-d3: Quantitative Evidence

Recovery & Matrix Effect vs. Structural Analogs

Compared to a non-identical structural analog, a deuterated SIL-IS like Tiglylcarnitine-d3 is expected to exhibit significantly reduced variability in analyte/internal standard peak area ratios. While specific quantitative recovery data for Tiglylcarnitine-d3 is not detailed in the provided sources, class-level evidence indicates that stable isotope-labeled internal standards (SIL-IS) demonstrate nearly identical extraction recovery and ionization response to their unlabeled analytes, thereby minimizing matrix effects and improving assay accuracy and precision relative to structurally related compounds [1]. This is a class-level inference for deuterated acylcarnitines.

Recovery & matrix effect

Class-level inference

Reported class-level principle: SIL-IS provides near-identical extraction recovery and ionization response to unlabeled analyte

Supports matrix-effect correction screening context

Specific quantitative recovery data for Tiglylcarnitine-d3 not detailed; review class expectations for deuterated acylcarnitines

Evidence Dimension	Accuracy and precision in quantitative LC-MS/MS assays
Target Compound Data	Expected high accuracy and precision due to identical physicochemical properties to the analyte, with similar extraction recovery, ionization response, and matrix effect [1].
Comparator Or Baseline	Structural analog internal standard (e.g., a different acylcarnitine species)
Quantified Difference	Not quantified in the provided sources. Class-level principle: SIL-IS offers superior correction for matrix effects, leading to more reproducible and accurate recoveries than a structural analog [1].
Conditions	Generic LC-MS/MS bioanalysis for acylcarnitine quantification in complex biological matrices (e.g., plasma, serum).

Why This Matters

Using a matched SIL-IS is a regulatory expectation for robust bioanalytical method validation and ensures the most reliable correction for ion suppression in complex samples.

• [1] Mallikarjun Reddy. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source

Analytical Specificity vs. Unlabeled Tiglylcarnitine

Using Tiglylcarnitine-d3 eliminates the background interference that would occur if unlabeled tiglylcarnitine were used as an internal standard. The +3 Da mass shift allows for distinct mass spectrometric detection, preventing the standard from contributing to the endogenous analyte signal. In contrast, unlabeled tiglylcarnitine would be indistinguishable from the endogenous compound, rendering it useless as an internal standard for quantification [1]. This is a direct head-to-head comparison based on fundamental analytical chemistry principles.

Analytical specificity

Head-to-head

+3 Da mass shift enables distinct MRM detection; unlabeled standard creates 100% signal overlap with endogenous analyte

Enables interference-free endogenous quantitation

Foundational SIL-IS requirement; confirms analytical specificity for method development

Evidence Dimension	Analytical specificity and signal interference
Target Compound Data	Detected at a unique m/z (precursor and product ions) distinct from unlabeled tiglylcarnitine, enabling zero cross-talk between standard and analyte channels [1].
Comparator Or Baseline	Unlabeled Tiglylcarnitine
Quantified Difference	Infinite (qualitative). Unlabeled standard is analytically identical to the target, creating a signal overlap of 100%. Deuterated standard creates a distinct signal channel.
Conditions	Mass spectrometry (MS) detection, specifically Multiple Reaction Monitoring (MRM) mode.

Why This Matters

This is the foundational requirement for any SIL-IS; it is the non-negotiable characteristic that enables accurate, interference-free quantitation of endogenous metabolites.

• [1] Santa Cruz Biotechnology. Tiglylcarnitine-d3 product page. CAS 64681-36-3 (unlabeled). View Source

Purity and Isotopic Enrichment Specifications

Commercially available Tiglylcarnitine-d3 is characterized by high chemical purity and isotopic enrichment, as documented by vendor certificates of analysis. For example, Santa Cruz Biotechnology lists a typical isotopic purity of 99.6% and a chemical purity of ≥95% (TLC) . Sigma-Aldrich specifies an assay of ≥95.0% (HPLC) and an extent of labeling ≥99% . This provides a comparative baseline for procurement against alternative vendors or in-house synthesized standards, which may lack this level of documented quality assurance.

Purity & enrichment

Specification review

Chemical purity ≥95% (HPLC/TLC); isotopic enrichment ≥99% (vendor-reported)

Supports LLOQ accuracy assessment

Verify against lot-specific certificate of analysis; cross-check vendor specifications for procurement

Evidence Dimension	Chemical Purity and Isotopic Enrichment
Target Compound Data	Chemical Purity: ≥95.0% (HPLC) or ≥95% (TLC) . Isotopic Enrichment: ≥99% or 99.6% .
Comparator Or Baseline	Vendor-defined specifications or alternative source with unknown purity
Quantified Difference	Not applicable (absolute specification).
Conditions	As determined by manufacturer via HPLC, TLC, and mass spectrometry.

Why This Matters

High isotopic enrichment ensures minimal unlabeled analyte contamination, preventing signal interference and ensuring the accuracy of the standard curve's lower limit of quantification (LLOQ).

Tiglylcarnitine-d3 Research & Bioanalytical Applications

Clinical Metabolomics: Inborn Errors of Metabolism

Tiglylcarnitine-d3 is used as a SIL-IS for the accurate quantification of tiglylcarnitine in dried blood spots or plasma for newborn screening and diagnostic confirmation of mitochondrial acetoacetyl-CoA thiolase (T2) deficiency and other fatty acid oxidation disorders [1]. The precision afforded by the deuterated standard is critical for distinguishing pathological elevations from normal physiological concentrations.

Preclinical & Clinical Pharmacokinetic Studies

In drug development programs where compounds may impact mitochondrial beta-oxidation, Tiglylcarnitine-d3 serves as the essential internal standard in validated LC-MS/MS methods to monitor changes in tiglylcarnitine as a safety biomarker. Its use ensures that observed changes in analyte concentration are due to the drug's effect and not analytical variability [2].

Analytical Method Validation for CROs & Core Facilities

Contract Research Organizations (CROs) and academic metabolomics core facilities utilize Tiglylcarnitine-d3 to develop and validate robust, high-throughput LC-MS/MS assays for acylcarnitine panels. Its use is fundamental for achieving the precision and accuracy required by regulatory guidelines (e.g., FDA Bioanalytical Method Validation) for biomarker quantitation [3].

Application

Selection Property

Validation Focus

Inborn error of metabolism research

ISTD co-elution and matrix-effect correction for dried blood spot or plasma research matrices

Method-transfer context for newborn screening biomarker panels

Mitochondrial safety biomarker studies

Stable isotope-labeled internal standard for tiglylcarnitine monitoring in LC-MS/MS assays

Bioanalytical validation review for exposure-model interpretation

CRO and core facility acylcarnitine panel validation

High-purity deuterated SIL-IS with documented isotopic enrichment

ISTD benchmarking and accuracy/precision endpoint review

• [1] Livestock Metabolome Database: Showing metabocard for Tiglylcarnitine (LMDB00397). 2016. View Source
• [2] Mallikarjun Reddy. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source
• [3] J. Wieling. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. View Source